2-(2-thienyl)-7-({[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound contains several interesting functional groups, including a thiophene ring, an oxadiazole ring, and a pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one ring. These groups are known to exhibit various biological activities .
Synthesis Analysis
While the specific synthesis of this compound is not detailed in the literature, compounds with similar structures are often synthesized through cyclization processes or domino reactions .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not detailed in the literature, compounds with similar structures often undergo reactions at the nitrogen or sulfur atoms, or at the carbon atoms adjacent to these heteroatoms .Scientific Research Applications
Synthesis and Chemical Properties
Research has focused on synthesizing various heterocyclic derivatives with potential biological activities. For instance, Rateb (2014) reported the synthesis of pyridopyrazolopyrimidine derivatives and triazine derivatives from reactions involving similar chemical structures. These synthetic approaches offer routes to new chemical entities with diverse applications in medicinal chemistry and drug discovery (Rateb, 2014).
Antimicrobial Activity
El-hashash et al. (2012) synthesized new derivatives with the objective of studying their antimicrobial activity. The synthesis of such compounds, including 1,2,4-triazolo-, 1,3,4-oxadiazolo-, and pyrazolo-derivatives, demonstrates the potential application of similar compounds in addressing microbial resistance (El-hashash et al., 2012).
Anticancer Activity
The development of compounds with anticancer activity is a significant area of research. Saad et al. (2011) reported the synthesis of new fused heterocyclic compounds, including triazines bearing thiophene moieties, and evaluated their anticancer activity. These compounds showed activity as cytotoxic agents against different cancer cell lines, highlighting the therapeutic potential of related structures in oncology (Saad et al., 2011).
Antitumor and Antiangiogenic Effects
Chandrappa et al. (2010) investigated novel thioxothiazolidin-4-one derivatives for their anticancer and antiangiogenic effects in mouse tumor models. This study suggests that similar compounds could be explored for their potential in inhibiting tumor growth and angiogenesis, contributing to cancer therapy (Chandrappa et al., 2010).
Properties
IUPAC Name |
2-thiophen-2-yl-7-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methylsulfanyl]-5H-pyrazolo[1,5-d][1,2,4]triazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10N6O2S3/c23-15-10-7-9(11-3-1-5-25-11)20-22(10)16(19-18-15)27-8-13-17-14(21-24-13)12-4-2-6-26-12/h1-7H,8H2,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDIIHFGDDYNARS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NN3C(=C2)C(=O)NN=C3SCC4=NC(=NO4)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10N6O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.